![molecular formula C18H18ClN3O3 B268857 N-(3-chlorophenyl)-N'-[3-(4-morpholinylcarbonyl)phenyl]urea](/img/structure/B268857.png)
N-(3-chlorophenyl)-N'-[3-(4-morpholinylcarbonyl)phenyl]urea
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Overview
Description
N-(3-chlorophenyl)-N'-[3-(4-morpholinylcarbonyl)phenyl]urea, also known as CCI-779, is a synthetic drug that has been extensively studied for its potential therapeutic applications. It belongs to the class of mTOR inhibitors and has been shown to have antitumor properties.
Scientific Research Applications
N-(3-chlorophenyl)-N'-[3-(4-morpholinylcarbonyl)phenyl]urea has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to have antitumor properties by inhibiting the activity of mTOR, a protein kinase that plays a crucial role in cell growth and proliferation. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed to supply nutrients to tumors.
Mechanism of Action
N-(3-chlorophenyl)-N'-[3-(4-morpholinylcarbonyl)phenyl]urea inhibits mTOR by binding to its intracellular receptor FKBP12. This complex then binds to mTOR, inhibiting its activity. mTOR is a protein kinase that plays a crucial role in cell growth and proliferation by regulating the activity of downstream targets such as p70S6K and 4E-BP1. Inhibition of mTOR by this compound leads to the inhibition of these downstream targets, resulting in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have antitumor effects in various cancer cell lines, including breast cancer, prostate cancer, and renal cell carcinoma. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed to supply nutrients to tumors. In addition, this compound has been shown to have immunosuppressive effects, which may be useful in the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-chlorophenyl)-N'-[3-(4-morpholinylcarbonyl)phenyl]urea is that it has been extensively studied for its potential therapeutic applications in cancer treatment. It has also been shown to have antitumor effects in various cancer cell lines. However, one limitation of this compound is that it has immunosuppressive effects, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of N-(3-chlorophenyl)-N'-[3-(4-morpholinylcarbonyl)phenyl]urea. One direction is to investigate its potential therapeutic applications in combination with other drugs. Another direction is to study its effects on other signaling pathways that play a role in cancer progression. Additionally, the development of more potent mTOR inhibitors may lead to the development of more effective cancer treatments.
Synthesis Methods
The synthesis of N-(3-chlorophenyl)-N'-[3-(4-morpholinylcarbonyl)phenyl]urea involves the reaction of 3-(4-morpholinylcarbonyl)aniline with 3-chlorophenyl isocyanate in the presence of a base. The resulting product is then purified by recrystallization to obtain this compound in its pure form.
properties
Molecular Formula |
C18H18ClN3O3 |
---|---|
Molecular Weight |
359.8 g/mol |
IUPAC Name |
1-(3-chlorophenyl)-3-[3-(morpholine-4-carbonyl)phenyl]urea |
InChI |
InChI=1S/C18H18ClN3O3/c19-14-4-2-6-16(12-14)21-18(24)20-15-5-1-3-13(11-15)17(23)22-7-9-25-10-8-22/h1-6,11-12H,7-10H2,(H2,20,21,24) |
InChI Key |
TXMFOQSFNIDBLH-UHFFFAOYSA-N |
SMILES |
C1COCCN1C(=O)C2=CC(=CC=C2)NC(=O)NC3=CC(=CC=C3)Cl |
Canonical SMILES |
C1COCCN1C(=O)C2=CC(=CC=C2)NC(=O)NC3=CC(=CC=C3)Cl |
Origin of Product |
United States |
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